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Compound of Interest

Compound Name: Hexadecamethylheptasiloxane

Cat. No.: B038720

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Hexadecamethylheptasiloxane, a
linear siloxane compound with growing interest in various scientific and industrial applications,
including its potential use in drug development. This document outlines its commercial
availability, the different purity grades offered by suppliers, and the analytical methodologies
used to determine its purity.

Commercial Suppliers

Hexadecamethylheptasiloxane is available from a range of chemical suppliers catering to
research and industrial needs. The following table summarizes some of the key commercial

suppliers.
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Supplier

Location

Contact
Information

Notes

Smolecule

Offers a 95% purity
grade.[1]

ChemicalBook

Lists multiple
suppliers for the

compound.[2]

ChemBK

Provides a list of
suppliers, including
Shanghai Macklin

Biochemical Co., Ltd.

[3]

Veeprho Life Sciences

UK, USA

--INVALID-LINK--

Characterized
reference material
compliant with USP,
EMA, JP, and BP
standards. Plays a
role in ANDA and NDA

for Simeticone.[4]

CHEMLYTE
SOLUTIONS CO.,LTD

China

Manufactory offering
industrial grade
Hexadecamethylhepta

siloxane.[5]

Alfa Chemistry

Offers the compound
for
experimental/research

use.[6]

CymitQuimica

Provides
Hexadecamethylhepta
siloxane with purities
of 96% and 97%.[7]

LookChem

Lists suppliers such

as Chemenu and

© 2025 BenchChem. All rights reserved.

217

Tech Support


https://www.smolecule.com/products/s574308
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0924085.htm
https://www.chembk.com/en/chem/hexadecamethylheptasiloxane
https://veeprho.com/impurities/hexadecamethylheptasiloxane/
https://www.echemi.com/produce/pr23112437722-hexadecamethylheptasiloxane.html
https://www.alfa-chemistry.com/product/hexadecamethylheptasiloxane-cas-541-01-5-761.html
https://cymitquimica.com/cas/541-01-5/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Crysdot offering 97%
purity.[8]

Purity Grades and Specifications

The purity of Hexadecamethylheptasiloxane is a critical factor for its application, particularly
in research and pharmaceutical contexts. The available grades vary among suppliers, with
higher purity grades being essential for analytical and reference standards.

Purity Grade Supplier(s) Notes

Henan Lihao Chem Plant )
99% o ) Industrial Grade.[5]
Limited (via ECHEMI)

98% ( 98 wi%) Can be isolated by wiped-film
o (Oor = 0
or molecular distillation.[1]

Chemenu, Crysdot (via

97% o

LookChem), CymitQuimica
96% CymitQuimica [7]
95% Smolecule, Alfa Chemistry [1][6]

It is important for researchers to request a certificate of analysis (CoA) from the supplier to
obtain batch-specific purity information.

Analytical Methodologies for Purity Assessment

Accurate determination of Hexadecamethylheptasiloxane purity is crucial. Several analytical
techniques are employed for this purpose, with gas chromatography being a primary method.

Gas Chromatography (GC):

A sensitive method for the detection, characterization, and quantification of low molecular
weight silicones like Hexadecamethylheptasiloxane involves gas chromatography coupled
with an atomic emission detector (GC/AED) or a mass spectrometer (GC/MS).[9]
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Principle: This technique separates volatile compounds in a mixture. The separated
components are then detected and quantified.

Identification: In a study using GC/MS, Hexadecamethylheptasiloxane was identified as
one of the initial peaks in the analysis of polydimethylsiloxane (PDMS) oil, with a Wiley Mass
Spectral Library match of over 90%.[9]

Other Potential Methods:

While GC is a primary method, other analytical techniques can be used to assess chemical

purity, including:[10]

Titration
Infrared Spectroscopy (IR)
Paper Chromatography

Optical Rotation

The selection of the most appropriate analytical method depends on the specific impurities that

need to be quantified and the required level of sensitivity.

Logical Workflow for Supplier and Purity Grade
Selection

The process of selecting a suitable supplier and purity grade for

Hexadecamethylheptasiloxane for research or drug development purposes can be

streamlined by following a logical workflow. The diagram below illustrates the key decision-

making steps.
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Caption: Workflow for selecting a commercial supplier and purity grade of
Hexadecamethylheptasiloxane.

Synthesis and Applications

The primary industrial synthesis method for Hexadecamethylheptasiloxane is hydrosilylation.
[1] However, the specific details of these manufacturing processes are often proprietary.

This compound has various applications, including:[1][7]

Cosmetics: Used for its texture and spreadability in hair care formulations.[1]

Material Science: Acts as a lubricant and heat-transfer fluid.[1]

Research: Serves as a reference standard in analytical chemistry for the study of siloxanes.

[1]

Drug Development: Plays a role in the commercial manufacturing of Simeticone.[4]

This guide provides a foundational understanding for researchers and professionals working

with Hexadecamethylheptasiloxane. For specific applications, it is always recommended to
consult the supplier's technical documentation and conduct appropriate in-house analysis to

ensure the material meets the required specifications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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